Cas no 1583260-27-8 ((3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one)
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one Chemical and Physical Properties
Names and Identifiers
-
- D-Arabinonic acid, 2-deoxy-2-fluoro-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-, γ-lactone
- (3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one
-
- Inchi: 1S/C21H33FO4Si/c1-14(2)27(15(3)4,16(5)6)26-20-18(25-21(23)19(20)22)13-24-12-17-10-8-7-9-11-17/h7-11,14-16,18-20H,12-13H2,1-6H3/t18-,19+,20-/m1/s1
- InChI Key: IBGKWEMRJYVWBU-HSALFYBXSA-N
- SMILES: C1(O[C@H](COCC2=CC=CC=C2)[C@@H](O[Si](C(C)C)(C(C)C)C(C)C)[C@@H]1F)=O
Experimental Properties
- Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 447.9±45.0 °C(Predicted)
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-100MG |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 100MG |
¥ 1,980.00 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-250MG |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 250MG |
¥ 3,168.00 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-500MG |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 500MG |
¥ 5,280.00 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-1G |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 1g |
¥ 7,920.00 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-5G |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 5g |
¥ 23,760.00 | 2023-04-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-100mg |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 100mg |
¥1980.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-250mg |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 250mg |
¥3168.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-500mg |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 500mg |
¥5280.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-1g |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 1g |
¥7920.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ874-100.0mg |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one |
1583260-27-8 | 95% | 100.0mg |
¥1980.0000 | 2025-04-12 |
(3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on (3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one
Overview of Compound CAS No. 1583260-27-8: (3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one
(3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one (CAS No. 1583260-27-8) is a complex organic compound with significant potential in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.
The benzyloxymethyl group in the compound provides a protected hydroxyl functionality, which can be selectively deprotected under mild conditions. This feature is particularly useful in multistep synthetic sequences where the protection and deprotection of functional groups are critical for the successful construction of complex molecular architectures. The fluoro substitution at the C-3 position introduces additional chemical diversity and can influence the biological activity and pharmacokinetic properties of the final product.
The triisopropylsilyloxy (TIPS) group at the C-4 position serves as a robust protecting group for the hydroxyl moiety. TIPS is known for its stability under a wide range of reaction conditions, making it an excellent choice for protecting sensitive functionalities during synthetic transformations. The presence of this group also imparts enhanced solubility and reactivity to the compound, facilitating its use in various synthetic protocols.
The tetrahydrofuran-2-one (THF) ring system is a versatile scaffold that can be readily functionalized to generate a wide array of biologically active compounds. THF rings are commonly found in natural products and pharmaceuticals, where they often play crucial roles in modulating biological activity. The combination of the THF ring with the other functional groups in this compound makes it an attractive candidate for the development of novel therapeutic agents.
Recent research has highlighted the importance of (3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one in the synthesis of antiviral agents and anticancer drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluoro substitution was found to enhance the binding affinity of these derivatives to viral targets, thereby improving their therapeutic efficacy.
In another study, researchers at a leading pharmaceutical company reported that (3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one was used as a key intermediate in the synthesis of a novel class of anticancer drugs. These drugs were designed to target specific signaling pathways involved in tumor growth and metastasis. The TIPS protecting group was crucial for maintaining the stability and reactivity of the intermediate during the synthesis process.
The versatility and potential applications of (3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one have also been recognized in academic settings. A research group at a prestigious university utilized this compound as a starting material for the synthesis of glycosidic linkages in carbohydrate chemistry. The benzyloxymethyl group was selectively deprotected to introduce sugar moieties, resulting in glycoconjugates with potential applications in glycobiology and drug delivery systems.
In conclusion, (3S,4R,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one (CAS No. 1583260-27-8) is a highly valuable compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an ideal intermediate for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.
1583260-27-8 ((3S,4R,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one) Related Products
- 1173700-25-8(1173700-25-8)
- 1173700-29-2(D-Ribonic acid, 2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-2-fluoro-, γ-lactone)
- 1583260-31-4((3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-one)
- 1583260-30-3((4R,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one)
- 1583260-26-7((4S,5R)-5-(benzyloxymethyl)-4-triisopropylsilyloxy-tetrahydrofuran-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)